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Compound of Interest

Compound Name: 4-Hydroxyisovaleric acid

CAS No.: 77220-86-1

Cat. No.: B1223169

Get Quote

Hazard Identification and Essential Safety Precautions
Before handling or disposing of 4-Hydroxyisovaleric acid, a thorough understanding of its

properties and associated hazards is paramount. It is classified as a skin and eye irritant.[1][2]

[3] While not acutely toxic, inappropriate handling can lead to irritation and unsafe laboratory

conditions.

Key Chemical Properties:
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Property Value Source

Molecular Formula C₅H₁₀O₃ [1]

Molecular Weight 118.13 g/mol [1]

Physical State Solid [1][4]

GHS Classification

H315: Causes skin irritation;

H319: Causes serious eye

irritation.

[1][3][5]

Solubility Soluble in water. [6]

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required at all times.

Hand Protection: Wear nitrile or other chemically resistant gloves.

Body Protection: A standard laboratory coat must be worn.

Immediate First Aid Measures:

Eye Contact: Immediately flush eyes with an emergency eyewash station for at least 15

minutes, holding eyelids open. Seek medical attention.[2][7]

Skin Contact: Wash the affected area thoroughly with soap and plenty of water. Remove

contaminated clothing. If irritation occurs, seek medical advice.[2][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[2]

[5]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Waste Segregation and Storage: The Foundation of Safe
Disposal
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Proper segregation is the most critical step in preventing dangerous chemical reactions within

waste containers. 4-Hydroxyisovaleric acid, as a carboxylic acid, must be stored separately

from incompatible materials.

Incompatible Material Classes:

Bases (e.g., Sodium Hydroxide, Ammonium Hydroxide): Mixing acids and bases can cause a

violent exothermic reaction. Store in separate secondary containment.[8][9]

Oxidizing Agents (e.g., Nitric Acid, Peroxides, Permanganates): Mixing organic compounds

with strong oxidizers can create a fire or explosion hazard.[7][9]

Reactive Metals (e.g., Sodium, Potassium, Magnesium): Acids can react with these metals to

produce flammable hydrogen gas.[9]

Waste Container and Storage Protocols:

Container Selection: Use only approved, chemically compatible containers, preferably

constructed of high-density polyethylene (HDPE) or glass. Ensure the container has a

secure, leak-proof screw cap.[10][11]

Labeling: All waste containers must be clearly labeled with the words "HAZARDOUS

WASTE," the full chemical name ("4-Hydroxyisovaleric acid"), and the approximate

concentration and volume.[10]

Satellite Accumulation Area (SAA): Store waste containers in a designated SAA at or near

the point of generation.[8][10] The SAA must be inspected weekly for leaks or container

degradation.[8] Keep containers closed except when adding waste.[10]

Step-by-Step Disposal Protocols
The appropriate disposal method for 4-Hydroxyisovaleric acid depends on the quantity and

concentration of the waste, as well as institutional and local regulations. Always consult your

institution's Environmental Health & Safety (EHS) office and local wastewater regulations

before proceeding with any drain disposal.
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This procedure is suitable only for small quantities (typically < 100 mL) of dilute (<5%) aqueous

solutions, where permitted by local regulations. The principle is to convert the corrosive acid

into a neutral salt that can be safely discharged.

Step-by-Step Methodology:

Work Area Preparation: Perform the entire procedure in a certified chemical fume hood.

Place the beaker containing the acidic solution in a larger secondary container or an ice bath

to dissipate heat.

Dilution: If the solution is concentrated, first dilute it by slowly adding the acid solution to a

larger volume of cold water.

Neutralization: While stirring gently, add a weak base, such as sodium bicarbonate (baking

soda) or a 5% sodium carbonate solution, portion-wise to the acidic solution. The addition

will cause effervescence (CO₂ gas); add the base slowly to avoid excessive foaming and

splashing.

pH Verification: After the effervescence ceases, use pH paper or a calibrated pH meter to

check the solution's pH. Continue adding the weak base until the pH is stable within a neutral

range, typically between 5.5 and 9.5.[12]

Drain Disposal: Once the pH is confirmed to be neutral, flush the solution down a laboratory

sink with at least 20 parts of cold water for every one part of the neutralized solution.[12]

This is the mandatory procedure for solid 4-Hydroxyisovaleric acid, bulk quantities,

concentrated solutions, or solutions in organic solvents.

Step-by-Step Methodology:

Waste Transfer: Carefully transfer the 4-Hydroxyisovaleric acid waste into a designated,

properly labeled hazardous waste container as described in Section 2.

Container Management: Do not overfill the container; leave at least one inch of headspace to

allow for expansion.[8] Securely cap the container.
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Storage: Place the sealed container in your laboratory's designated Satellite Accumulation

Area (SAA). Ensure it is segregated from incompatible waste streams.[8]

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup of the

hazardous waste. Do not transport hazardous waste yourself.[13]

Workflow Visualization: Disposal Decision Pathway
The following diagram illustrates the logical flow for determining the correct disposal procedure

for 4-Hydroxyisovaleric acid waste.
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Caption: Decision workflow for 4-Hydroxyisovaleric acid disposal.
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Decontamination and Empty Container Disposal
Properly managing contaminated materials and empty containers is crucial to prevent

accidental exposures.

Contaminated Labware: Glassware and equipment should be triple-rinsed with a suitable

solvent (e.g., water). The first two rinsates must be collected and disposed of as hazardous

waste by adding them to your 4-Hydroxyisovaleric acid waste container.[13][14]

Contaminated PPE and Debris: Used gloves, weigh boats, and absorbent pads used for

cleanup must be collected in a sealed bag, labeled as hazardous waste, and disposed of via

EHS pickup.

Empty Chemical Containers: An empty container that held 4-Hydroxyisovaleric acid must

be triple-rinsed with water.[13][14] The rinsate must be collected as hazardous waste.[13][14]

After rinsing, deface or remove all chemical and hazard labels from the empty container

before discarding it in the regular trash or glass disposal box.[13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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